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Introduction

Decyl oleate is a wax ester extensively used in the cosmetics and pharmaceutical industries
as an emollient and skin-conditioning agent. Its composition is similar to the skin's natural
lipids.[1] The synthesis of decyl oleate occurs through the esterification of oleic acid and
decanol.[1] Traditional synthesis methods often necessitate long reaction times and may
involve the use of solvents.[1] The application of ultrasound has been demonstrated to intensify
the enzymatic synthesis of decyl oleate, leading to a significant reduction in reaction time and
eliminating the need for organic solvents.[1] This approach presents a greener and more
efficient production method.[1] This document provides detailed application notes and protocols
for the ultrasound-assisted enzymatic synthesis of decyl oleate.

Principle of the Method

The synthesis of decyl oleate is accomplished via the esterification of oleic acid and decan-1-
ol. This reaction is efficiently catalyzed by an immobilized lipase, such as Fermase CALB™
10000 (Candida antarctica lipase B immobilized on polyacrylate beads), in a solvent-free
system.[1] Ultrasound irradiation is employed to enhance the reaction rate by improving mass
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transfer between the reactants and the enzyme, a phenomenon attributed to acoustic
cavitation.[1] This intensification allows for a significant reduction in reaction time compared to
conventional methods.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for the ultrasound-assisted synthesis
of decyl oleate.

Table 1: Optimal Reaction Conditions for Ultrasound-Assisted Enzymatic Synthesis of Decyl
Oleate[2][3][4][5]

Parameter Optimal Value
Oleic Acid to Decanol Molar Ratio 1:2

Enzyme Loading (Fermase CALB™ 10000) 1.8% (w/w)
Temperature 45°C

Agitation Speed 200 rpm
Ultrasound Power Input 50 W
Ultrasound Duty Cycle 50%
Ultrasound Frequency 22 kHz
Reaction Time 25 minutes
Maximum Yield 97.14%

Table 2: Kinetic Parameters for the Ultrasound-Assisted Synthesis of Decyl Oleate[2][3]
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Parameter Value

Kinetic Model Ordered bi-bi
Maximum Rate of Reaction (Vmax) 35.02 M/min/g catalyst
Michaelis Constant for Oleic Acid (KA) 34.47T M

Michaelis Constant for Decanol (KB) 3.31 M

Inhibition Constant (Ki) 45424 M

Sum of Square Error (SSE) 0.000334

Experimental Protocols

1. Materials and Equipment
e Materials:
o Oleic Acid[1]
o Decan-1-ol (Decyl alcohol)[1]
o Fermase CALB™ 10000 (immobilized Candida antarctica lipase B)[1]
o Molecular sieves (optional, to remove water by-product)[1]

e Equipment:

[¢]

Glass reactor[1]

[e]

Ultrasound bath or probe system with temperature, power, and frequency control[1]

o

Magnetic stirrer with heating capabilities[1]

o

Standard laboratory glassware

[¢]

Analytical equipment for determining conversion (e.g., gas chromatography, titration
equipment)[1]
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. Experimental Procedure

Reactant Preparation: In a glass reactor, combine oleic acid and decanol in a 1:2 molar ratio.

[1][6]

Enzyme Addition: Add 1.8% (w/w) of Fermase CALB™ 10000 enzyme to the reaction
mixture.[1][6] If using, add molecular sieves to adsorb the water produced during
esterification.[1]

Reaction Setup: Place the reactor in an ultrasonic bath and set the temperature to 45°C.
Begin agitation of the mixture at 200 rpm.[6]

Ultrasound Application: Apply ultrasound irradiation at a frequency of 22 kHz with a power
input of 50 W and a 50% duty cycle.[1][6]

Reaction Monitoring: Allow the reaction to proceed for 25 minutes under these conditions.[1]
Samples can be withdrawn periodically to monitor the progress of the reaction and determine
the conversion of oleic acid.[1] This can be achieved by measuring the decrease in the acid
value through titration or by gas chromatography.[1]

Product Isolation: After the reaction is complete, separate the immobilized enzyme from the
product mixture by filtration or centrifugation for potential reuse.[1][6]

Analysis: Analyze the final product to determine the yield of decyl oleate.
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Caption: Experimental workflow for the ultrasound-assisted synthesis of decyl oleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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